Cas no 19417-00-6 (Spiro[2,5-methano-7H-oxireno[3,4]cyclopent[1,2-d]oxepin-7,2'-oxiran]-3(2H)-one,hexahydro-1b,6-dihydroxy-8-(1-hydroxy-1-methylethyl)-6a-methyl-,(1aS,1bR,2S,2'R,5R,6S,6aR,7aR,8S)-)

• Product Name: Spiro[2,5-methano-7H-oxireno[3,4]cyclopent[1,2-d]oxepin-7,2'-oxiran]-3(2H)-one,hexahydro-1b,6-dihydroxy-8-(1-hydroxy-1-methylethyl)-6a-methyl-,(1aS,1bR,2S,2'R,5R,6S,6aR,7aR,8S)-
• CAS No: 19417-00-6
• MF: C₁₅H₂₀O₇
• MW: 312.315105438232
• CID: 222470
• PubChem ID: 12310692
• Update Time: 2025-04-19

Spiro[2,5-methano-7H-oxireno[3,4]cyclopent[1,2-d]oxepin-7,2'-oxiran]-3(2H)-one,hexahydro-1b,6-dihydroxy-8-(1-hydroxy-1-methylethyl)-6a-methyl-,(1aS,1bR,2S,2'R,5R,6S,6aR,7aR,8S)- Chemical and Physical Properties

Names and Identifiers

• Spiro[2,5-methano-7H-oxireno[3,4]cyclopent[1,2-d]oxepin-7,2'-oxiran]-3(2H)-one,hexahydro-1b,6-dihydroxy-8-(1-hydroxy-1-methylethyl)-6a-methyl-,(1aS,1bR,2S,2'R,5R,6S,6aR,7aR,8S)-
• (2R,3S,5R,6R,7R,8R)-2,8-Dihydroxy-12-(2-hydroxy-2-propanyl)-7-methyl-11H-spiro[4,10-dioxatetracyclo[7.2.1.0^2,7.0^3,5]dodecane-6,2'-oxiran]-11-one
• Isohyenanchin
• Spiro[2,5-methano-7H-oxireno[3,4]cyclopent[1,2-d]oxepin-7,2'-oxiran]-3(2H)-one,hexahydro-1b,6-...
• Spiro[2,5-methano-7H-oxireno[3,4]cyclopent[1,2-d]oxepin-7,2'-oxiran]-3(2H)-one,hexahydro-1b,6-dihydroxy-8-(1-hydroxy-1-methyl
• axion
• axlon
• cobalex
• docclan
• docelan
• docevita
• duradoce
• hydrovit
• hydroxycobalamin
• hydroxycobalamine
• hydroxycoriatin
• Isoienancin
• ohb12
• vibeden
• vitamin B12a
• Dihydro-8-hydroxytutin
• [ "Dihydro-8-hydroxytutin" ]
• (1aS,7S,7aR,8S)-1a,1b,5,6,6a,7a-Hexahydro-1bα,6β-dihydroxy-6aα-methyl-8-(1-methyl-1-hydroxyethyl)spiro[2α,5α-methano-7H-oxireno[3,4]cyclopent[1,2-d]oxepine-7,2'-oxiran]-3(2H)-one
• (1aS,7S,7aR,8S)-1a,1b,5,6,6a,7a-Hexahydro-1balpha,6beta-dihydroxy-6aalpha-methyl-8-(1-methyl-1-hydroxyethyl)spi
• (1S,2R,3S,5R,6R,7R,8S,9R,12S)-2,8-dihydroxy-12-(2-hydroxypropan-2-yl)-7-methylspiro[4,10-dioxatetracyclo[7.2.1.02,7.03,5]dodecane-6,2'-oxirane]-11-one
• (1aS,1bR,2S,2'R,5R,6S,6aR,7aR,8S)-Hexahydro-1b,6-dihydroxy-8-(1-hydroxy-1-methylethyl)-6a-methylspiro[2,5-methano-7H-oxireno[3,4]cyclopent[1,2-d]oxepin-7,2'-oxiran]-3(2H)-one; Hydroxycoriatin
• AKOS040761891
• 19417-00-6
• DA-64544

• Inchi： 1S/C15H20O7/c1-12(2,18)5-6-11(17)21-7(5)8(16)13(3)14(4-20-14)9-10(22-9)15(6,13)19/h5-10,16,18-19H,4H2,1-3H3/t5-,6+,7+,8+,9+,10-,13-,14+,15-/m0/s1
• InChI Key： IZLYIEOSKVYJIP-XIWURNNGSA-N
• SMILES： O1[C@H]2[C@@H]1[C@]1(CO1)[C@]1(C)[C@@H]([C@H]3[C@@H](C(C)(C)O)[C@H](C(=O)O3)[C@@]12O)O

Computed Properties

• Exact Mass: 312.12090297g/mol
• Monoisotopic Mass: 312.12090297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.6±0.1 g/cm3
• Boiling Point: 594.6±50.0 °C at 760 mmHg
• Flash Point: 227.4±23.6 °C
• PSA: 112.05000
• LogP: -1.42300
• Vapor Pressure: 0.0±3.8 mmHg at 25°C

Spiro[2,5-methano-7H-oxireno[3,4]cyclopent[1,2-d]oxepin-7,2'-oxiran]-3(2H)-one,hexahydro-1b,6-dihydroxy-8-(1-hydroxy-1-methylethyl)-6a-methyl-,(1aS,1bR,2S,2'R,5R,6S,6aR,7aR,8S)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones